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Abstract

UNCA4976 is a potent, cell-permeable positive allosteric modulator (PAM) of the chromodomain
of CBX7, a core component of the Polycomb Repressive Complex 1 (PRC1).[1][2] These
application notes provide detailed protocols for the use of UNC4976 in cell culture to study the
dynamics of PRC1-mediated gene silencing. UNC4976 enhances the non-specific binding of
CBX7 to nucleic acids (DNA and RNA) while simultaneously displacing it from its canonical
binding sites at H3K27me3-marked chromatin.[1][3] This leads to the de-repression of
Polycomb target genes, making UNC4976 a valuable chemical probe for investigating the
biological roles of PRC1 in various cellular processes.
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Parameter Value Cell Line Reference
EC50 3.0£0.40 uM CBX7 Reporter mESC  [4]
Effective
) Mouse Embryonic
Concentration (ChlP- 20 uyM [1]
Stem Cells (MESC)
seq)
Treatment Duration Mouse Embryonic
4 hours [1]
(ChlP-seq) Stem Cells (MESC)
Effective

Concentrations (RT-
gPCR)

6 yM and 20 uM

HEK293

[1]

Signaling Pathway and Mechanism of Action

The following diagram illustrates the mechanism of action of UNC4976. In the basal state, the

CBX7 component of the PRC1 complex binds to H3K27me3 marks on chromatin, leading to

gene repression. Upon treatment, UNC4976 acts as a positive allosteric modulator, inducing a

conformational change in CBX7 that increases its affinity for non-specific DNA and RNA. This

enhanced non-specific binding leads to the displacement of the PRC1 complex from its target

gene promoters, resulting in the transcriptional activation of previously silenced genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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